Cas no 352032-25-8 (Ethanone, 1-[3'-(trifluoromethyl)[1,1'-biphenyl]-3-yl]-)

• Product Name: Ethanone, 1-[3'-(trifluoromethyl)[1,1'-biphenyl]-3-yl]-
• CAS No: 352032-25-8
• MF: C₁₅H₁₁F₃O
• MW: 264.242454767227
• CID: 304476
• PubChem ID: 2782720
• Update Time: 2025-04-19

Ethanone, 1-[3'-(trifluoromethyl)[1,1'-biphenyl]-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3'-(trifluoromethyl)[1,1'-biphenyl]-3-yl]-
• 1-[3-[3-(trifluoromethyl)phenyl]phenyl]ethanone
• 1-(3'-Trifluoromethyl[1,1'-biphenyl]-3-yl)-ethanone
• 1-{3-[3-(trifluoromethyl)phenyl]phenyl}ethanone
• AC1MD2XP
• AG-A-13017
• CTK1C2079
• SBB102791
• DTXSID60382238
• AKOS000124572
• HHBPDGRNRIYQEL-UHFFFAOYSA-N
• BB 0222575
• 1-[3'-(Trifluoromethyl)[1,1'-biphenyl]-3-yl]ethan-1-one
• 352032-25-8
• 1-(3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-yl)ethanone
• 1-[3'-(trifluoromethyl)[1,1'-biphenyl]-3-yl]ethanone
• 1-(3'-TRIFLUOROMETHYLBIPHENYL-3-YL)ETHANONE

• Inchi： 1S/C15H11F3O/c1-10(19)11-4-2-5-12(8-11)13-6-3-7-14(9-13)15(16,17)18/h2-9H,1H3
• InChI Key： HHBPDGRNRIYQEL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=C(C(C)=O)C=1)(F)F

Computed Properties

• Exact Mass: 264.07600
• Monoisotopic Mass: 264.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.57500

Ethanone, 1-[3'-(trifluoromethyl)[1,1'-biphenyl]-3-yl]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：